4-chloro-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylphenyl)benzamide

• IUPAC Name: 4-chloro-3-(1,3-dioxoisoindol-2-yl)-N-(4-methylphenyl)benzamide
• InChI: InChI=1S/C22H15ClN2O3/c1-13-6-9-15(10-7-13)24-20(26)14-8-11-18(23)19(12-14)25-21(27)16-4-2-3-5-17(16)22(25)28/h2-12H,1H3,(H,24,26)
• InChI Key: BOHFREBXTCEHHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)Cl)N3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C22H15ClN2O3
• Molecular Weight: 390.8 g/mol

Description

4-chloro-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylphenyl)benzamide, also known as C16, is a chemical compound that has been the focus of extensive research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-chloro-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylphenyl)benzamide involves the inhibition of the proteasome, a cellular complex responsible for the degradation of proteins. By inhibiting the proteasome, 4-chloro-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylphenyl)benzamide can prevent the degradation of proteins that are involved in cell cycle regulation and apoptosis, leading to the death of cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-cancer properties, 4-chloro-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylphenyl)benzamide has also been found to have anti-inflammatory and antioxidant effects. Studies have shown that 4-chloro-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylphenyl)benzamide can reduce the production of inflammatory cytokines and reactive oxygen species, which play a role in various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-chloro-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylphenyl)benzamide in lab experiments is its high potency and specificity for the proteasome. However, 4-chloro-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylphenyl)benzamide can also be toxic to normal cells at high concentrations, which can limit its use in certain experiments. Additionally, the synthesis of 4-chloro-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylphenyl)benzamide can be challenging and time-consuming, which can also limit its use in research.

Future Directions

There are several potential future directions for research on 4-chloro-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylphenyl)benzamide. One area of interest is the development of more efficient and cost-effective synthesis methods for 4-chloro-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylphenyl)benzamide. Additionally, further studies are needed to investigate the potential use of 4-chloro-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylphenyl)benzamide in combination with other drugs for cancer treatment. Finally, research on the potential applications of 4-chloro-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylphenyl)benzamide in other fields, such as neurodegenerative diseases and autoimmune disorders, could also be explored.
Conclusion:
In conclusion, 4-chloro-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylphenyl)benzamide is a chemical compound that has shown promising results in scientific research for its potential applications in cancer treatment, as well as its anti-inflammatory and antioxidant effects. While there are limitations to its use in lab experiments, further research could lead to the development of more efficient synthesis methods and the exploration of new applications for 4-chloro-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylphenyl)benzamide.

Scientific Research Applications

4-chloro-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylphenyl)benzamide has been extensively studied for its potential applications in cancer treatment. Research has shown that 4-chloro-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylphenyl)benzamide can inhibit the growth of various cancer cells, including breast, lung, and prostate cancer cells. Additionally, 4-chloro-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylphenyl)benzamide has been found to induce apoptosis (programmed cell death) in cancer cells, making it a promising candidate for cancer therapy.